(4-tert-Butyloxolan-2-yl)methanol

• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• SMILES: CC(C)(C)C1CC(OC1)CO
• InChI: InChI=1S/C9H18O2/c1-9(2,3)7-4-8(5-10)11-6-7/h7-8,10H,4-6H2,1-3H3
• InChIKey: JKTRPHJLBJCCHW-UHFFFAOYSA-N

(4-tert-Butyloxolan-2-yl)methanol – Structural Identity and Procurement Baseline

(4-tert-Butyloxolan-2-yl)methanol (CAS 2060009-20-1) is a C9H18O2 tetrahydrofuran (oxolane) derivative bearing a tert‑butyl substituent at the 4‑position and a primary hydroxymethyl group at the 2‑position . With a molecular weight of 158.24 g/mol, the compound belongs to the class of 2‑(hydroxymethyl)‑substituted oxolanes that serve as chiral building blocks, solvents, and synthetic intermediates in medicinal chemistry and fine‑chemical synthesis . The sterically demanding tert‑butyl group imparts distinct conformational and physicochemical properties compared to unsubstituted or regioisomeric analogs, making precise structural specification essential during procurement [1].

1Confirm regioisomer position (4‑ vs 5‑tert‑butyl) – structural specification is critical for downstream reactivity.

2Verify identity by NMR or GC‑MS prior to use; limited supplier coverage increases isomer‑shipment risk.

3Conformational rigidity from the single rotatable bond may influence diastereoselectivity – validate in your synthetic route.

• [1] Molaid. 5-tert-Butyl-tetrahydrofurfurylalkohol | 90676-88-3 – Computed Properties (LogP: 1.7, Rotatable Bonds: 2, TPSA: 29.5). View Source

Why This Building Block Cannot Be Interchanged With Its 5-tert-Butyl Isomer

Compounds within the tert‑butyl‑substituted oxolane‑2‑methanol family share the identical molecular formula (C9H18O2, MW 158.24) but differ critically in the position of the bulky tert‑butyl substituent (position 4 vs. position 5) . This constitutional isomerism leads to a measured computed logP difference of approximately 0.27 log units (1.43 vs. 1.70) , altering partitioning behavior in extraction, chromatography, and biological systems. Furthermore, the 4‑tert‑butyl isomer possesses only one rotatable bond versus two for the 5‑tert‑butyl analog, conferring greater conformational rigidity that directly impacts molecular recognition, crystal packing, and the stereochemical outcome of subsequent derivatization reactions [1]. Generic substitution without structural verification risks introducing an isomer with divergent solubility, reactivity, and downstream intermediate quality—issues that cannot be corrected by simple purity adjustments.

LogP shiftThe 5‑tert‑butyl isomer differs in logP; this may alter extraction efficiency and reversed‑phase retention, complicating purification.

Rigidity gapOne fewer rotatable bond in the 4‑isomer reduces conformational freedom, potentially changing molecular recognition and crystallization outcomes vs. the 5‑isomer.

• [1] Molaid. Computed properties for (5-tert-Butyloxolan-2-yl)methanol: logP 1.7, Rotatable Bonds 2, TPSA 29.5. Leyan: Rotatable Bonds 1 for the 4‑tert‑butyl isomer. View Source

Quantitative Differentiation Against Closest Analogs

Lipophilicity Differentiation Between Constitutional Isomers

The computed octanol/water partition coefficient (logP) for (4-tert-Butyloxolan-2-yl)methanol is 1.43, while the 5‑tert‑butyl constitutional isomer (CAS 90676-88-3) exhibits a computed logP of 1.70 . This 0.27 log‑unit difference, although modest, translates to an approximately 1.9‑fold difference in partition coefficient, which can meaningfully alter retention times in reversed‑phase chromatography, liquid–liquid extraction efficiency, and passive membrane permeability predictions used in drug‑design workflows [1]. Tetrahydrofurfuryl alcohol (the unsubstituted parent, CAS 97-99-4) has a measured logP of approximately −0.11, representing a >30‑fold lipophilicity gap compared to the 4‑tert‑butyl derivative .

Lipophilicity: 4‑ vs 5‑isomer

Head-to-head

logP 1.434‑tert‑butyl

vs. 1.705‑tert‑butyl

Δ +0.27~1.9× partition shift

0.27 logP difference may alter chromatography and extraction; verify isomer identity.

Computed values; experimental logP confirmation recommended.

Evidence Dimension	Octanol/water partition coefficient (computed logP)
Target Compound Data	Computed logP = 1.43 (Leyan)
Comparator Or Baseline	5‑tert‑Butyl isomer: computed logP = 1.70 (Molaid); Unsubstituted tetrahydrofurfuryl alcohol: measured logP = −0.11 (Chemsrc/ChemicalBook)
Quantified Difference	ΔlogP = +0.27 vs. 5‑tert‑butyl isomer; ΔlogP = +1.54 vs. unsubstituted parent
Conditions	Computed values (fragment‑based method); tetrahydrofurfuryl alcohol measured at 20–25 °C

Why This Matters

A 0.27 logP difference is sufficient to change chromatographic retention and extraction behavior; procurement of the incorrect isomer can lead to failed purifications or misleading biological assay results.

• [1] Molaid. Computed lipophilicity and rotatable bond data for 5-tert-butyl isomer (logP 1.7, rotatable bonds 2). View Source

Conformational Rigidity and Rotatable Bond Count

The (4-tert-Butyloxolan-2-yl)methanol molecule contains only one rotatable bond (the exocyclic CH2–OH bond), whereas the 5‑tert‑butyl isomer possesses two rotatable bonds (the CH2–OH bond plus the C–C bond connecting the tert‑butyl group to the ring) . This reduced conformational freedom in the 4‑isomer arises because the tert‑butyl group is attached directly to the ring at a position that eliminates one torsional degree of freedom compared to the 5‑substituted analog . In medicinal chemistry, a lower rotatable bond count is generally associated with improved binding affinity per unit of molecular weight (ligand efficiency) and more predictable conformations in the bound state [1].

Rotatable Bonds

Head-to-head

1 rotatable bond

vs. 2 for 5‑tert‑butyl isomer

Lower conformational entropy penalty supports ligand‑efficiency optimization.

Based on SMILES analysis; experimental validation needed.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	1 rotatable bond
Comparator Or Baseline	5‑tert‑Butyl isomer: 2 rotatable bonds; 4‑Methyl analog (CAS 6906-52-1): 1 rotatable bond
Quantified Difference	1 fewer rotatable bond vs. 5‑tert‑butyl isomer; equivalent to 4‑methyl analog
Conditions	Structural analysis based on SMILES: CC(C)(C)C1COC(CO)C1 (target) vs. CC(C)(C)C1CCC(CO)O1 (5‑isomer)

Why This Matters

One fewer rotatable bond translates to lower conformational entropy penalty upon binding or crystallization, a parameter routinely optimized in fragment‑based drug design and co‑crystal engineering.

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. (Rotatable bond count ≤10 as a key bioavailability parameter.) View Source

Constant Polar Surface Area with Tunable Lipophilicity

The topological polar surface area (TPSA) of (4-tert-Butyloxolan-2-yl)methanol is 29.46 Ų, identical to that of tetrahydrofurfuryl alcohol (TPSA 29.46 Ų) and the 5‑tert‑butyl isomer (TPSA 29.5 Ų) . However, the logP increases from approximately −0.11 (unsubstituted) to 1.43 (4‑tert‑butyl), representing a >30‑fold increase in lipophilicity at an identical hydrogen‑bond donor/acceptor profile . This combination—constant PSA with tunable logP—is exceptionally valuable in medicinal chemistry optimization, where increasing lipophilicity without altering hydrogen‑bonding capacity can improve membrane permeability while preserving target‑binding polar interactions [1].

TPSA‑Lipophilicity Balance

Cross-study comparable

TPSA29.46 Ų (constant)

logP1.43 (>30× vs. unsubstituted)

Constant TPSA with enhanced lipophilicity enables property‑based lead optimization.

TPSA calculated; logP sources differ (computed vs. measured).

Evidence Dimension	Topological Polar Surface Area (TPSA) vs. logP
Target Compound Data	TPSA = 29.46 Ų; logP = 1.43
Comparator Or Baseline	Tetrahydrofurfuryl alcohol: TPSA = 29.46 Ų, logP = −0.11; 5‑tert‑Butyl isomer: TPSA = 29.5 Ų, logP = 1.70
Quantified Difference	ΔTPSA ≈ 0 Ų vs. unsubstituted; ΔlogP = +1.54 (4‑tert‑butyl vs. unsubstituted)
Conditions	TPSA calculated via fragment‑based method; logP from computed (4‑tert‑butyl) and measured (unsubstituted) sources

Why This Matters

Procuring the 4‑tert‑butyl derivative provides a >30‑fold lipophilicity boost without altering TPSA, enabling property‑based optimization in lead‑compound series where maintaining hydrogen‑bond interactions is critical.

• [1] Meanwell NA. Improving drug candidates by design: a focus on physicochemical properties as a means of improving compound disposition and safety. Chem Res Toxicol. 2011;24(9):1420-1456. (TPSA and logP optimization strategies.) View Source

Supplier-Specific Purity and Catalog Availability

(4-tert-Butyloxolan-2-yl)methanol is currently catalogued by Leyan (Product No. 2025402) at a specified purity of 95% . In contrast, the 5‑tert‑butyl isomer (CAS 90676-88-3) is listed by multiple suppliers, including CymitQuimica and Molaid, also at 95% purity but with broader geographic availability . Neither isomer is currently stocked by major global research‑chemical distributors (Sigma‑Aldrich, Thermo Fisher/Alfa Aesar, TCI) as of the latest available catalog data, placing both compounds in the niche building‑block category where sourcing reliability and batch‑to‑batch consistency must be verified directly with the supplier .

Supplier Purity & Coverage

Data to verify

95% (Leyan); single supplier confirmed

5‑isomer listed by ≥3 suppliers

Limited supplier base; verify CAS identity before use – isomer shipment risk documented.

Supplier data only; no major distributor coverage confirmed.

Evidence Dimension	Supplier coverage and catalog purity
Target Compound Data	Purity: 95% (Leyan, 1 supplier confirmed); Major distributor coverage: None confirmed
Comparator Or Baseline	5‑tert‑Butyl isomer: Purity 95% (CymitQuimica, Molaid, smolecule); Major distributor coverage: None confirmed
Quantified Difference	Comparable purity; broader supplier base for 5‑isomer (≥3 suppliers identified vs. ≥1 for 4‑isomer)
Conditions	Supplier catalogs accessed May 2026; includes Leyan, CymitQuimica, Molaid, smolecule

Why This Matters

Limited supplier coverage makes pre‑purchase verification of CAS identity (by NMR or GC‑MS) essential; incorrect isomer shipment is a documented risk when procuring niche regioisomeric building blocks with similar nomenclature.

Recommended Application Scenarios Based on Differential Evidence

Scaffold-Hopping and Bioisostere Exploration

The combination of constant TPSA (29.46 Ų) with a >30‑fold logP enhancement (+1.54) over unsubstituted tetrahydrofurfuryl alcohol makes (4-tert-Butyloxolan-2-yl)methanol a rational choice for scaffold‑hopping programs where a core tetrahydrofuran moiety must gain lipophilicity without introducing additional hydrogen‑bond donors or acceptors. Its single rotatable bond further supports ligand‑efficiency optimization in fragment‑based drug discovery [1].

Chiral Intermediate and Stereochemical Probe Synthesis

The 2‑position bearing the CH2OH group constitutes a chiral center, and the adjacent 4‑tert‑butyl substituent creates a sterically biased environment that can influence diastereoselectivity in subsequent reactions (e.g., esterification, etherification, or oxidation) . This compound is particularly suited for synthesizing diastereomerically enriched intermediates where the bulky tert‑butyl group at position 4 directs the stereochemical outcome differently than the 5‑substituted isomer, which places the steric bulk at a greater distance from the reactive hydroxymethyl group .

Chromatographic Isomer Discrimination Method Development

The 0.27 logP difference between the 4‑tert‑butyl (logP 1.43) and 5‑tert‑butyl (logP 1.70) isomers provides a defined selectivity challenge suitable for developing and validating HPLC or GC methods capable of resolving constitutional isomers of substituted tetrahydrofurans. This is directly relevant to quality‑control laboratories that must confirm the identity of the purchased regioisomer before use in regulated synthetic sequences [1].

Application

Selection Property

Validation Focus

Scaffold‑hopping & bioisostere exploration

Constant TPSA with enhanced lipophilicity

Confirm logP and TPSA consistency; verify no additional H‑bond donors/acceptors introduced

Chiral intermediate & stereochemical probe synthesis

Steric bias from 4‑tert‑butyl directing diastereoselectivity

Validate chiral purity and regioisomer identity; assess reaction selectivity with the 4‑substitution pattern

Chromatographic isomer discrimination method development

Defined logP difference (4‑ vs 5‑isomer)

Develop HPLC/GC methods that resolve constitutional isomers; use as a system suitability challenge

• [1] Veber DF et al. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. View Source